2-Acetylcyclododecanone

• Molecular Formula: C14H24O2
• Molecular Weight: 224.34 g/mol
• IUPAC Name: 2-acetylcyclododecan-1-one
• InChI: InChI=1S/C14H24O2/c1-12(15)13-10-8-6-4-2-3-5-7-9-11-14(13)16/h13H,2-11H2,1H3
• InChI Key: MIAINPRHTLAIQX-UHFFFAOYSA-N
• SMILES: CC(=O)C1CCCCCCCCCCC1=O

Description

Cyclododecanone derivatives, such as 2-(Methylsulfanyl)cyclododecanone-tosylhydrazone (), are characterized by a 12-membered cyclic ketone backbone with substituents that influence reactivity and applications. The acetyl group in 2-Acetylcyclododecanone likely enhances its electrophilicity, making it valuable in organic synthesis or fragrance formulations.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Cyclododecanone Derivatives

2-(Methylsulfanyl)cyclododecanone-tosylhydrazone ()

• Structure: A cyclododecanone core modified with a methylsulfanyl group and tosylhydrazone moiety.
• Key Properties :
  • Crystallographic studies confirm a planar cyclic backbone with substituents influencing hydrogen bonding and crystal packing .
  • Tosylhydrazone derivatives are typically used in catalytic reactions or as intermediates in pesticide chemistry.

Property	2-(Methylsulfanyl)cyclododecanone-tosylhydrazone	Hypothesized 2-Acetylcyclododecanone
Backbone	Cyclododecanone	Cyclododecanone
Substituent	Methylsulfanyl-tosylhydrazone	Acetyl group
Reactivity	High (due to sulfanyl and hydrazone groups)	Moderate (acetyl enhances ketone)
Applications	Pesticide intermediates	Potential fragrance or synthesis

Linear Ketones: 2-Dodecanone (CAS 6175-49-1) (–4)

• Structure : A linear 12-carbon chain with a ketone group at position 2.
• Key Properties :
  • Boiling Point : ~245–250°C (Bedoukian Res. data) .
  • Applications : Used in flavor/fragrance industries due to its mild, waxy odor .

Property	2-Dodecanone	Cyclododecanone Derivatives
Structure	Linear aliphatic ketone	Cyclic ketone with substituents
Volatility	High (linear chain)	Low (cyclic structure)
Solubility	Insoluble in water	Variable (depends on substituents)
Industrial Use	Fragrances, flavors	Catalysis, agrochemicals

Hexachlorocyclohexane (HCH) Isomers ()

For example:

• 1,2,3,4,5,6-Hexachlorocyclohexane (CAS 608-73-1) has high environmental persistence .
• Comparison Insight: Unlike chlorinated cyclohexanes, acetyl-substituted cyclododecanones are less environmentally hazardous but may exhibit lower thermal stability.

Research Findings and Gaps

• Crystallography: Cyclododecanone derivatives like 2-(Methylsulfanyl)- analogs exhibit predictable hydrogen-bonding patterns, aiding in material design .
• Synthetic Challenges: Linear ketones (e.g., 2-Dodecanone) are easier to synthesize industrially compared to cyclic analogs due to fewer steric constraints .
• Data Limitations: Direct studies on 2-Acetylcyclododecanone are absent in the evidence; extrapolation from analogs is necessary.